Cas no 1807041-50-4 (4-Bromo-3-ethoxy-5-fluorophenol)

• Product Name: 4-Bromo-3-ethoxy-5-fluorophenol
• CAS No: 1807041-50-4
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• CID: 4970496
• Update Time: 2025-10-31

4-Bromo-3-ethoxy-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-ethoxy-5-fluorophenol

• Inchi： 1S/C8H8BrFO2/c1-2-12-7-4-5(11)3-6(10)8(7)9/h3-4,11H,2H2,1H3
• InChI Key： RCASNGSPIMFSJK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 4-Bromo-3-ethoxy-5-fluorophenol

Introduction to 4-Bromo-3-ethoxy-5-fluorophenol (CAS No. 1807041-50-4)

4-Bromo-3-ethoxy-5-fluorophenol, identified by its Chemical Abstracts Service (CAS) number 1807041-50-4, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by the presence of bromine, ethoxy, and fluorine substituents on a benzene ring. The strategic placement of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 4-bromo-3-ethoxy-5-fluorophenol facilitates its role as a versatile building block in organic synthesis. The bromine atom at the 4-position serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Concurrently, the ethoxy group at the 3-position and the fluorine atom at the 5-position contribute to the compound's electronic and steric properties, influencing its reactivity and interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from halogenated aromatic compounds. The incorporation of fluorine into pharmaceutical molecules is particularly noteworthy, as it can enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles. 4-Bromo-3-ethoxy-5-fluorophenol exemplifies this trend, offering a scaffold that can be modified to explore diverse pharmacological applications.

One of the most compelling aspects of 4-bromo-3-ethoxy-5-fluorophenol is its potential in drug discovery programs targeting infectious diseases and oncological conditions. Researchers have leveraged its structural features to develop analogs with antimicrobial and anticancer properties. For instance, studies have demonstrated that modifications around this core structure can yield compounds with inhibitory effects on bacterial enzymes or kinases involved in cancer cell proliferation. The ability to fine-tune the electronic properties of the aromatic ring through substituent manipulation allows for the optimization of binding interactions with biological macromolecules.

The fluorine atom in 4-bromo-3-ethoxy-5-fluorophenol plays a critical role in modulating the pharmacological activity of derived compounds. Fluorinated aromatic rings are well-documented for their ability to improve drug-like properties, including lipophilicity, solubility, and resistance to enzymatic degradation. This has led to its extensive use in the development of protease inhibitors, antiviral agents, and anti-inflammatory drugs. The bromine substituent further enhances synthetic utility by enabling selective transformations that can introduce additional functional groups at precise positions within the molecule.

Advances in computational chemistry have also contributed to the growing interest in 4-bromo-3-ethoxy-5-fluorophenol. Molecular modeling studies have revealed insights into how variations in substituent arrangement affect molecular recognition processes. These insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects. By integrating experimental data with computational predictions, researchers can accelerate the discovery pipeline and identify promising candidates for further development.

The pharmaceutical industry has recognized the potential of 4-bromo-3-ethoxy-5-fluorophenol as a key intermediate in multi-step synthetic routes. Its availability from reliable chemical suppliers ensures that researchers can conduct large-scale screenings and optimizations without compromising on quality or purity. This accessibility is particularly important in academic settings where rapid prototyping of novel compounds is essential for staying at the forefront of medicinal chemistry innovation.

Looking ahead, the future prospects for 4-bromo-3-ethoxy-5-fluorophenol appear promising, driven by ongoing research into fluorinated heterocycles and their applications in drug development. Emerging technologies such as flow chemistry and biocatalysis are expected to further streamline synthetic processes involving this compound, making it even more accessible for industrial applications. Additionally, collaborations between academia and industry will continue to foster new discoveries by combining expertise in synthetic organic chemistry with cutting-edge pharmacological screening platforms.

In conclusion,4-bromo-3-ethoxy-5-fluorophenol (CAS No. 1807041-50-4) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and synthetic versatility position it as a critical tool for developing innovative therapeutic solutions across multiple disease areas. As research progresses, we can anticipate further refinements in its applications and an expanded role in addressing unmet medical needs.